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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two plasticizers, Dimethyl Tetradecanedioate
and Diethyl Phthalate (DEP), to assist researchers, scientists, and professionals in drug

development in making informed decisions for their formulation needs. The selection of a

suitable plasticizer is critical in determining the physical properties, stability, and safety of a

wide range of products, including pharmaceuticals and medical devices. This document

summarizes key performance characteristics, supported by available experimental data, and

outlines the methodologies for crucial evaluation experiments.

Overview and Chemical Properties
Plasticizers are additives used to increase the flexibility and durability of materials. Diethyl

Phthalate is a well-established, low-molecular-weight phthalate plasticizer.[1] Dimethyl
Tetradecanedioate is a longer-chain aliphatic dicarboxylate ester.[2]

Table 1: Chemical and Physical Properties
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Property
Dimethyl
Tetradecanedioate

Diethyl Phthalate

Chemical Formula C16H30O4[3] C12H14O4[4]

Molecular Weight 286.41 g/mol [3] 222.24 g/mol [5]

Appearance
White to almost white powder

or crystal[6]
Colorless, oily liquid[5]

Boiling Point 196 °C / 10mmHg[7] 295 °C

Melting Point 43 °C[7] -3 °C[5]

Density 0.955 g/cm³ (Predicted)[7] 1.12 g/cm³[5]

Solubility
Practically insoluble in water

(0.034 g/L at 25°C)[2]

Limited solubility in water,

miscible in many organic

solvents[1]

Performance as a Plasticizer
The primary function of a plasticizer is to enhance the flexibility and workability of a polymer.

This is often evaluated by measuring the mechanical properties of the plasticized polymer, its

thermal stability, and the tendency of the plasticizer to migrate out of the polymer matrix.

Due to the limited direct comparative experimental data for Dimethyl Tetradecanedioate,

performance data for a structurally similar long-chain dicarboxylic acid ester, Dibutyl Sebacate

(DBS), is used as a proxy to provide insights into its expected performance. This should be

considered when evaluating the data.

Table 2: Comparative Performance in PVC
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Performance Metric
Dimethyl
Tetradecanedioate
(as DBS proxy)

Diethyl Phthalate
(DEP)

Key Observations

Shore A Hardness 80.2[8]

Lower hardness

indicates greater

flexibility.[8]

DBS shows

comparable or better

flexibility than some

phthalates.[8]

Tensile Strength

(MPa)
15.7[8]

Generally, plasticizers

decrease tensile

strength.[8]

The addition of

plasticizers generally

reduces the tensile

strength of PVC.[8]

Elongation at Break

(%)
350[8]

Higher elongation

indicates greater

flexibility.

Phthalates like DEHP

are known to impart

greater elongation.[8]

Migration Resistance

Expected to be high

due to higher

molecular weight.

Lower molecular

weight phthalates tend

to have higher

migration rates.

Higher molecular

weight plasticizers

generally exhibit lower

migration.

Experimental Protocols
Detailed and standardized experimental protocols are essential for the accurate evaluation and

comparison of plasticizer performance.

Mechanical Properties Testing
Objective: To determine the effect of the plasticizer on the mechanical properties of the

polymer, such as tensile strength, elongation at break, and hardness.

Experimental Workflow for Mechanical Properties Testing
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Sample Preparation

Mechanical Testing

Data Analysis

PVC Resin + Plasticizer + Stabilizers

Milling/Compounding

Compression Molding

Specimen Cutting (e.g., Dumbbell shape)

Tensile Testing (ASTM D638) Hardness Testing (ASTM D2240)

Tensile Strength, Elongation at Break, Modulus Shore Hardness

Click to download full resolution via product page

Caption: Workflow for evaluating the mechanical properties of plasticized PVC.

Protocol:

Sample Preparation:

Formulate the Polyvinyl Chloride (PVC) compound by mixing PVC resin with the

plasticizer (e.g., Dimethyl Tetradecanedioate or Diethyl Phthalate) at a specified
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concentration (e.g., 40 parts per hundred of resin - phr), along with thermal stabilizers and

lubricants.

Process the compound on a two-roll mill at a controlled temperature until a homogeneous

sheet is formed.

Compression mold the sheet into plaques of a specified thickness.

Cut the plaques into standardized test specimens (e.g., dumbbell-shaped for tensile

testing as per ASTM D638).[9]

Conditioning:

Condition the test specimens at a controlled temperature and humidity (e.g., 23°C and

50% relative humidity) for a specified period before testing.

Tensile Testing:

Perform tensile testing using a universal testing machine according to ASTM D638.[9]

Measure the tensile strength, elongation at break, and modulus of elasticity.[10]

Hardness Testing:

Measure the Shore hardness of the plasticized PVC using a durometer as per ASTM

D2240.

Thermal Stability Analysis
Objective: To evaluate the effect of the plasticizer on the thermal stability of the polymer.

Experimental Workflow for Thermal Stability Analysis
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Sample Preparation

Thermogravimetric Analysis (TGA)

Data Analysis

Prepare small, uniform sample of plasticized PVC

Heat sample at a controlled rate in a TGA instrument

Monitor weight loss as a function of temperature

Determine onset of degradation temperature Quantify weight loss at different temperatures

Click to download full resolution via product page

Caption: Workflow for assessing the thermal stability of plasticized PVC using TGA.

Protocol:

Sample Preparation:

Prepare a small, accurately weighed sample of the plasticized PVC material.

Thermogravimetric Analysis (TGA):

Place the sample in the TGA instrument.

Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g.,

nitrogen or air).[11]

Continuously record the sample weight as a function of temperature.[11]
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Data Analysis:

Analyze the resulting TGA curve to determine the onset temperature of decomposition,

which indicates the thermal stability of the material.

The weight loss at different temperature ranges can also provide information about the

composition of the material.

Migration Resistance Testing
Objective: To quantify the tendency of the plasticizer to migrate from the polymer matrix into a

contacting medium.

Experimental Workflow for Migration Testing
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Sample Preparation

Extraction

Analysis

Cut plasticized PVC film into specific dimensions

Weigh the sample accurately

Immerse sample in a simulant fluid (e.g., hexane, ethanol, or water)

Incubate at a controlled temperature for a specific time

Remove and dry the PVC sample Analyze the simulant fluid for plasticizer content (e.g., using GC-MS or HPLC)

Weigh the dried sample

Calculate weight loss (migration)

Click to download full resolution via product page

Caption: Workflow for determining the migration resistance of a plasticizer.

Protocol:
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Sample Preparation:

Cut a piece of the plasticized PVC film of known surface area and weight.

Extraction:

Immerse the sample in a specific volume of a simulant fluid (e.g., n-hexane to simulate

fatty foods, ethanol/water mixtures for aqueous environments).

Store the sample in the simulant at a controlled temperature for a defined period (e.g., 24

hours at 40°C).

Analysis:

After the exposure time, remove the PVC sample from the simulant, dry it, and weigh it

again to determine the weight loss due to plasticizer migration.

Alternatively, the concentration of the plasticizer in the simulant fluid can be quantified

using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or

High-Performance Liquid Chromatography (HPLC).

Toxicological Profile
Dimethyl Tetradecanedioate: There is limited publicly available toxicological data specifically

for Dimethyl Tetradecanedioate in the context of its use as a plasticizer. However, based on

GHS classifications from some reports, it may cause skin and eye irritation, as well as

respiratory irritation.[3][12] Further research is needed to fully assess its toxicological profile.

Diethyl Phthalate (DEP): The toxicity of Diethyl Phthalate has been more extensively studied.

It is considered to have low acute toxicity.[13]

Animal studies suggest that oral exposure can induce toxicity in organs such as the liver and

kidneys.[14]

DEP exposure has been linked to developmental effects in some animal studies.[15]
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Unlike some other phthalates, DEP has generally not been found to have strong

antiandrogenic effects.[15]

It can be absorbed through the skin, and dermal exposure may pose a greater health risk

than oral exposure.[16]

Conclusion
Diethyl Phthalate is a widely used and well-characterized plasticizer with a large body of

performance and toxicological data. It is effective in increasing the flexibility of polymers like

PVC.[17] However, concerns about the potential health effects of phthalates have led to a

search for alternatives.

Dimethyl Tetradecanedioate, as a long-chain aliphatic dicarboxylate ester, represents a

potential alternative. Based on the properties of similar molecules, it is expected to offer good

plasticizing efficiency with the significant advantage of lower volatility and migration due to its

higher molecular weight. However, there is a clear need for more direct experimental data to

fully validate its performance and to establish a comprehensive toxicological profile.

For researchers and developers, the choice between these two plasticizers will depend on the

specific requirements of the application. Where low migration and a potentially more favorable

toxicological profile are critical, Dimethyl Tetradecanedioate and other long-chain diesters are

promising candidates, though further investigation is warranted. For applications where cost

and a long history of use are primary considerations, Diethyl Phthalate remains a relevant

option, with its known toxicological profile to be taken into account.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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